Cas no 1554288-43-5 (4-(1-amino-2-fluoroethyl)phenol)

• Product Name: 4-(1-amino-2-fluoroethyl)phenol
• CAS No: 1554288-43-5
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 6222197
• PubChem ID: 83815444
• Update Time: 2025-11-07

4-(1-amino-2-fluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-fluoroethyl)phenol
• 1554288-43-5
• EN300-1274329

• Inchi： 1S/C8H10FNO/c9-5-8(10)6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2
• InChI Key： GBDQZMFFLYPRGS-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)O)N

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-2-fluoroethyl)phenol

4-(1-Amino-2-Fluoroethyl)Phenol: A Comprehensive Overview

4-(1-Amino-2-Fluoroethyl)Phenol, identified by the CAS number 1554288-43-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a phenol group and an amino-fluoroethyl substituent, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and utility.

The molecular structure of 4-(1-Amino-2-Fluoroethyl)Phenol comprises a phenolic ring with a substituent at the para position. This substituent is an amino-fluoroethyl group, which introduces both electron-donating and electron-withdrawing functionalities into the molecule. The interplay between these groups can significantly influence the compound's reactivity, solubility, and bioavailability, making it a valuable starting material for various chemical transformations.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have demonstrated that the presence of the amino group enhances the nucleophilicity of the molecule, facilitating its participation in diverse reaction pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-(1-Amino-2-Fluoroethyl)Phenol as an intermediate in the synthesis of novel kinase inhibitors, showcasing its potential in drug discovery.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of new catalysts for organic transformations. A report in Nature Communications detailed how this compound serves as a versatile ligand, enabling the creation of highly efficient catalysts for cross-coupling reactions—a critical area in modern organic synthesis.

The fluorine atom present in the amino-fluoroethyl group contributes significantly to the compound's electronic properties. Fluorine's electronegativity imparts unique characteristics to the molecule, such as increased stability and lipophilicity, which are advantageous in drug design. Furthermore, recent computational studies have revealed that this fluorine atom plays a crucial role in modulating the compound's interactions with biological targets, such as proteins and enzymes.

The amino group in 4-(1-Amino-2-Fluoroethyl)Phenol is another key feature that enhances its functional versatility. This group can undergo various chemical modifications, including alkylation, acylation, and amidation, enabling the creation of derivatives with tailored properties. For example, researchers have explored the use of this amino group to attach bioactive moieties or targeting ligands, paving the way for innovative therapeutic agents.

In terms of biological activity, recent investigations have demonstrated that 4-(1-Amino-2-Fluoroethyl)Phenol exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential application as a lead compound for developing treatments against chronic inflammatory diseases and oxidative stress-related disorders.

The synthesis of this compound has also been optimized to enhance scalability and sustainability. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with minimal environmental impact, have been employed to streamline its production process. These advancements not only improve cost-efficiency but also align with current global efforts toward sustainable chemical manufacturing.

In conclusion, 4-(1-Amino-2-Fluoroethyl)Phenol, CAS No.1554288-43-5, stands out as a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, combined with recent research breakthroughs, underscores its significance as a valuable tool for advancing both academic research and industrial applications.